Cas no 65710-56-7 (1-propyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one)

1-propyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one structure
65710-56-7 structure
Product Name:1-propyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
CAS No:65710-56-7
MF:C6H10N2OS
MW:158.221399784088
CID:2625634
PubChem ID:4769895
Update Time:2025-07-17

1-propyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 1-propyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
    • Z90122383
    • EN300-13323
    • 65710-56-7
    • 3-propyl-2-thioxoimidazolidin-4-one
    • 2-mercapto-3-propyl-3,5-dihydro-4H-imidazol-4-one
    • AKOS000294563
    • 3-propyl-2-sulfanylideneimidazolidin-4-one
    • CS-0116937
    • STL380561
    • 4-Imidazolidinone, 3-propyl-2-thioxo-
    • MDL: MFCD06655794
    • Inchi: 1S/C6H10N2OS/c1-2-3-8-5(9)4-7-6(8)10/h2-4H2,1H3,(H,7,10)
    • InChI Key: IHKDRPOYGQYGPI-UHFFFAOYSA-N
    • SMILES: S=C1NCC(N1CCC)=O

Computed Properties

  • Exact Mass: 158.05138412g/mol
  • Monoisotopic Mass: 158.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.4Ų

1-propyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one Pricemore >>

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